Cas no 159276-64-9 (2,2,3-Trifluoro-2,3-dihydro-7-methyl-1,4-benzodioxine)

• Product Name: 2,2,3-Trifluoro-2,3-dihydro-7-methyl-1,4-benzodioxine
• CAS No: 159276-64-9
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD24842601
• CID: 5200626
• PubChem ID: 19005096
• Update Time: 2026-03-06

2,2,3-Trifluoro-2,3-dihydro-7-methyl-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 2,2,3-Trifluoro-2,3-dihydro-7-methyl-1,4-benzodioxine

• MDL： MFCD24842601
• Inchi： 1S/C9H7F3O2/c1-5-2-3-6-7(4-5)14-9(11,12)8(10)13-6/h2-4,8H,1H3
• InChI Key： HQSIRNKIRHDECP-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=CC=C2OC(F)C1(F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2,2,3-Trifluoro-2,3-dihydro-7-methyl-1,4-benzodioxine

Introduction to 2,2,3-Trifluoro-2,3-dihydro-7-methyl-1,4-benzodioxine (CAS No. 159276-64-9)

The compound 2,2,3-Trifluoro-2,3-dihydro-7-methyl-1,4-benzodioxine, identified by the CAS registry number 159276-64-9, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of benzodioxines, which are bicyclic structures consisting of a benzene ring fused to a dioxane ring. The presence of multiple fluorine atoms and a methyl group in its structure confers it with distinct electronic and steric characteristics, making it a subject of interest in various fields of research and application.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its fluorinated structure enhances its lipophilicity, which is a critical property for drug candidates aiming to cross biological membranes. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of antiviral agents and anticancer drugs. The methyl group at the 7-position further modulates its reactivity and selectivity in various chemical reactions.

The synthesis of 2,2,3-Trifluoro-2,3-dihydro-7-methyl-1,4-benzodioxine involves a multi-step process that typically begins with the preparation of the benzodioxine core. This is followed by fluorination at specific positions to achieve the desired substitution pattern. Advanced techniques such as molecular modeling and computational chemistry have been employed to optimize the synthetic pathways and predict the compound's behavior in different environments.

In terms of physical properties, this compound exhibits a high melting point due to its rigid bicyclic structure and strong intermolecular interactions. Its solubility in organic solvents is moderate, making it suitable for use in organic reactions. The presence of electron-withdrawing fluorine atoms also influences its reactivity in nucleophilic and electrophilic substitutions.

The application of this compound extends beyond pharmaceuticals. It has shown promise in the field of agricultural chemistry, where it is being investigated as a potential component in pesticides and herbicides. Its ability to inhibit specific enzymes involved in plant growth pathways makes it a candidate for developing eco-friendly agricultural solutions.

Safety considerations are paramount when handling this compound. Although it is not classified as a hazardous material under current regulations, proper precautions should be taken due to its chemical reactivity. Researchers are advised to use appropriate personal protective equipment (PPE) and ensure adequate ventilation during synthesis and handling.

In conclusion, 2,2,3-Trifluoro-2,3-dihydro-7-methyl-1,4-benzodioxine (CAS No. 159276-64-9) stands out as a versatile molecule with significant potential across multiple disciplines. Its unique structure and properties make it an invaluable tool for advancing scientific research and developing innovative applications in medicine and agriculture.